DL-Erythro sphinganine (d20:0)

• Molecular Formula: C40H86N2O4
• Molecular Weight: 659.1 g/mol
• InChI: InChI=1S/2C20H43NO2/c2*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20(23)19(21)18-22/h2*19-20,22-23H,2-18,21H2,1H3/t2*19-,20+/m10/s1
• InChIKey: SSANTMPHFMSOOK-SSTILVMPSA-N

DL-Erythro sphinganine (d20:0) Procurement Guide: C20 Sphingoid Base for Sphingolipid Research and Analytical Standardization

DL-Erythro sphinganine (d20:0), also referred to as C20 dihydrosphingosine or icosasphinganine, is a long-chain sphingoid base belonging to the sphingolipid class . This compound exists as a racemic mixture comprising the naturally occurring D-erythro sphinganine (d20:0) and its synthetic enantiomer, L-erythro sphinganine (d20:0) . As a C20 analog of the predominant mammalian C18 sphinganine (d18:0), it functions as a biosynthetic precursor to ceramide and sphingosine and serves as a substrate for sphingosine kinases that generate sphingosine-1-phosphate . The compound is primarily utilized in analytical and research contexts as an internal standard for GC-MS quantification of sphingolipid long-chain bases and as a reference material in studies of sphingolipid metabolism under stress conditions or pathological states .

A

Analytical standard for GC-MS sphingoid base quantificationSuitable for fumonisin toxicology studies with matrix-dependent recovery context

B

C20 chain-length reference for sphingolipid metabolism researchDistinct from endogenous C18 sphinganine in chromatographic and functional profiles

C

Racemic DL probe for stereospecificity studiesD-erythro as natural substrate reference; L-erythro as negative control within same preparation

Why C18 Sphinganine or D-erythro C20 Cannot Substitute for DL-Erythro Sphinganine (d20:0) in Quantitative and Functional Studies

Substitution of DL-erythro sphinganine (d20:0) with either the more abundant C18 sphinganine (d18:0) or the single-enantiomer D-erythro C20 form introduces significant analytical and functional variability. The C20 alkyl chain length confers distinct physicochemical properties that affect chromatographic retention behavior and mass spectrometric ionization efficiency relative to C18 homologs, making direct quantification without matched internal standards unreliable [1]. Furthermore, stereochemical configuration critically determines enzyme substrate recognition in sphingolipid biosynthetic pathways—the D-erythro configuration represents the natural substrate for dihydroceramide synthase and downstream enzymes, while the L-erythro enantiomer (present in the DL mixture) is not metabolized by these same enzymes, enabling the DL mixture to serve as a differential probe for stereospecificity studies [2]. Chain-length-dependent biological potency also differs systematically across sphingoid bases, as established in protein kinase C inhibition assays where maximal activity occurs with 18-carbon homologs, with C20 analogs exhibiting quantitatively distinct inhibitory profiles [3]. These cumulative differences render generic substitution scientifically invalid for experiments requiring precise quantification, stereochemical dissection, or chain-length-dependent functional comparisons.

Target

DL-Erythro sphinganine (d20:0)
C20 racemic mixture

Substitute

C18 sphinganine (d18:0)
Predominant mammalian form

!

Chain-length-dependent chromatographic retention and ionization efficiency may shift quantification accuracy without matched internal standard

Target

DL-Erythro mixture
D-erythro + L-erythro

Substitute

D-erythro sphinganine (d20:0)
Single enantiomer only

!

Stereochemical substrate recognition differs fundamentally: L-erythro enantiomer shows no detectable activity for dihydroceramide synthase, limiting stereospecificity probing with single-enantiomer substitute

!

PKC inhibition potency is chain-length-dependent; C20 analogs exhibit reported lower potency relative to C18 homologs, making functional interchangeability unreliable

• [1] Cacas, J.-L., et al. Rapid nanoscale quantitative analysis of plant sphingolipid long-chain bases by GC-MS. Analytical and Bioanalytical Chemistry, 2012, 403, 2745-2755. View Source
• [2] Venkataraman, K., et al. Comparison of the metabolism of L-erythro- and L-threo-sphinganines and ceramides in cultured cells and in subcellular fractions. 2001. View Source
• [3] Merrill, A.H., Jr., et al. Structural requirements for long-chain (sphingoid) base inhibition of protein kinase C in vitro and for the cellular effects of these compounds. Biochemistry, 1989, 28(8), 3138-3145. View Source

DL-Erythro Sphinganine (d20:0): Quantitative Evidence for Differentiated Scientific Selection

Analytical Internal Standard Performance: C20 Sphinganine Recovery in Fumonisin B1-Treated Cellular Samples

DL-Erythro sphinganine (d20:0) demonstrates validated performance as an internal standard for quantifying free sphingoid bases via GC-MS, with documented recovery rates that differ substantially between control and fumonisin B1-treated cellular matrices. In a rapid extraction method developed for fumonisin exposure studies, the average recovery of the C20-sphinganine internal standard was 48% in control LLC-PK1 cells (approximately 100 μg protein) and 84% in fumonisin B1-treated cells [1]. This 36-percentage-point differential in recovery between experimental conditions establishes that the compound's behavior as an internal standard is matrix-dependent and must be accounted for in method validation [1]. The use of C20 sphinganine rather than the more abundant C18 sphinganine as an internal standard is analytically justified because endogenous C18 sphinganine levels are elevated upon fumonisin exposure due to ceramide synthase inhibition, whereas C20 sphinganine remains relatively unaffected by the treatment, enabling accurate normalization of endogenous C18 sphinganine quantification [2][3].

ISTD Recovery

Head-to-head

48% control vs 84% fumonisin B1-treated cells; prior method ≤1%

Supports analytical method validation; recovery is matrix-dependent

LLC-PK1 cells, GC-MS quantification of free sphingoid bases

Evidence Dimension	Internal standard recovery rate in GC-MS quantification of free sphingoid bases
Target Compound Data	Recovery: 48% (control cells); 84% (fumonisin B1-treated cells)
Comparator Or Baseline	Original extraction method recovery: ≤1% for C20-sphinganine internal standard
Quantified Difference	Rapid method yields 48% vs ≤1% recovery in control cells (≥47-percentage-point improvement); recovery differs by 36 percentage points between control and treated cells
Conditions	LLC-PK1 porcine kidney epithelial cells; approximately 100 μg protein; single CHCl3 extraction after base/acid hydrolysis; fumonisin B1 treatment

Why This Matters

This recovery data validates the compound's suitability as an internal standard for fumonisin toxicology studies where C20 sphinganine is not endogenously elevated by ceramide synthase inhibition, unlike C18 sphinganine.

• [1] Yoo, H. S., Norred, W. P., & Riley, R. T. A rapid method for quantifying free sphingoid bases and complex sphingolipids in microgram amounts of cells following exposure to fumonisin B1. Toxicology in Vitro, 1996, 10(1), 77-84. View Source
• [2] Shephard, G. S., van der Westhuizen, L., and Sewram, V. Biomarkers of exposure to fumonisin mycotoxins: A review. Food Additives and Contaminants, 2007, 24(10), 1196-1201. View Source
• [3] Riley, R. T., et al. Alteration of tissue and serum sphinganine to sphingosine ratio: An early biomarker of exposure to fumonisin-containing feeds in pigs. Toxicology and Applied Pharmacology, 1993. View Source

Yeast Heat Stress Response: 10.8-Fold Elevation of Endogenous C20 Sphinganine

In Saccharomyces cerevisiae, the endogenous level of sphinganine (d20:0) undergoes a 10.8-fold increase in response to heat stress, indicating a specific functional role for this C20 sphingoid base in stress adaptation pathways [1]. This fold-change value, quantified in studies examining the involvement of yeast sphingolipids in the heat stress response, provides a quantitative benchmark for experiments investigating stress-induced sphingolipid remodeling. By contrast, the baseline level of C20 sphinganine in unstressed yeast is substantially lower than that of C18 sphinganine, underscoring that the 10.8-fold elevation represents a condition-specific induction rather than constitutive abundance . The magnitude of this elevation positions sphinganine (d20:0) as a responsive biomarker for cellular stress states, distinct from the more stable or differently regulated C18 sphinganine pool [2].

Heat Stress Response

Class-level

10.8-fold elevation of endogenous C20 sphinganine in S. cerevisiae

Supports stress-responsive biomarker context in eukaryotic models

Condition-specific induction; baseline lower than C18

Evidence Dimension	Fold-change in endogenous sphingoid base level upon heat stress
Target Compound Data	10.8-fold increase in sphinganine (d20:0) amount upon heat stress
Comparator Or Baseline	Basal (unstressed) sphinganine (d20:0) level in S. cerevisiae
Quantified Difference	10.8-fold elevation
Conditions	Saccharomyces cerevisiae subjected to heat stress; sphingoid base quantification

Why This Matters

This quantifies the functional relevance of the C20 sphinganine species as a stress-responsive molecule in a well-established eukaryotic model system, justifying its use as an analytical target or reference in stress biology studies.

• [1] Jenkins, G. M., Richards, A., Wahl, T., et al. Involvement of yeast sphingolipids in the heat stress response of Saccharomyces cerevisiae. Journal of Biological Chemistry, 1997, 272(51), 32566-32572. View Source
• [2] Merrill, A.H., Jr., et al. Biodiversity of sphingoid bases ('sphingosines') and related amino alcohols. Journal of Lipid Research, 2008, 49(8), 1621-1639. View Source

Stereochemical Configuration and Enzyme Substrate Recognition: D-erythro vs L-erythro Sphinganine Metabolism

The stereochemical configuration of sphingoid bases critically determines their recognition as substrates by enzymes in the sphingolipid biosynthetic pathway. Naturally occurring D-erythro sphinganine is an effective substrate for dihydroceramide synthase (ceramide synthase), sphingomyelin synthase, and glucosylceramide synthase [1]. In direct comparative enzymology studies, the L-erythro enantiomer of sphinganine was demonstrated to act as a substrate for none of these three enzymes [1]. Specifically, while L-threo-sphinganine could be acylated by dihydroceramide synthase, L-erythro-sphinganine showed no detectable substrate activity [1]. This stereospecificity is further supported by findings that DL-threo-sphinganine and phytosphingosine are not effective substrates for ceramide synthase, whereas D-erythro-sphinganine and sphingosine are [2]. The DL-erythro mixture therefore contains one enantiomer (D-erythro) that is metabolically active in the biosynthetic pathway and another (L-erythro) that is not, making this mixture valuable for probing stereospecificity in sphingolipid metabolism.

Enzyme Substrate Recognition

Head-to-head

D-erythro: active substrate for 3 biosynthetic enzymes. L-erythro: no detectable activity

Supports stereospecificity probing in sphingolipid pathway studies

Dihydroceramide synthase, sphingomyelin synthase, glucosylceramide synthase

Evidence Dimension	Substrate activity for dihydroceramide synthase, sphingomyelin synthase, and glucosylceramide synthase
Target Compound Data	D-erythro sphinganine: active substrate for all three enzymes
Comparator Or Baseline	L-erythro sphinganine: no detectable substrate activity for any of the three enzymes
Quantified Difference	Qualitative yes/no substrate recognition difference (active vs. inactive)
Conditions	Subcellular fractions and cultured cells; in vitro enzyme assays for dihydroceramide synthase, sphingomyelin synthase, and glucosylceramide synthase

Why This Matters

The differential substrate recognition between D-erythro and L-erythro enantiomers validates the DL mixture's utility in stereospecificity studies, where the naturally occurring enantiomer serves as the active reference while the synthetic enantiomer provides a negative control within the same preparation.

• [1] Venkataraman, K., et al. Comparison of the metabolism of L-erythro- and L-threo-sphinganines and ceramides in cultured cells and in subcellular fractions. 2001. View Source
• [2] BRENDA Enzyme Database. Sphinganine acyltransferase (ceramide synthase) EC 2.3.1.24 substrate specificity. microcyc.genoscope.cns.fr. View Source

Protein Kinase C Inhibition: Chain-Length-Dependent Potency Across C11-C20 Sphingoid Bases

The inhibitory activity of long-chain sphingoid bases against protein kinase C (PKC) exhibits systematic chain-length dependence, with maximal potency observed for 18-carbon homologs and reduced potency for both shorter and longer-chain analogs [1]. In a comprehensive structure-activity study examining sphingoid base analogs with alkyl chain lengths ranging from 11 to 20 carbon atoms, the 18-carbon homologs (corresponding to naturally occurring sphingosine and sphinganine d18:0) demonstrated maximal inhibitory effects across multiple assay systems including in vitro PKC activity, neutrophil respiratory burst in response to phorbol myristate acetate, PMA-induced HL-60 cell differentiation, and CHO cell growth [1]. The C20 homologs (including sphinganine d20:0) exhibited quantitatively lower potency compared to C18 homologs in these assays [1]. Sphinganine (d20:0) has been noted to block PKC activation in some cellular contexts but not others, suggesting context-dependent or cell-type-specific modulation of its inhibitory activity . The pKa of sphingosine was measured at 6.7, with variation observed among analogs, indicating that headgroup protonation state at physiological pH may contribute to potency differences among chain-length variants [1].

PKC Inhibition

Cross-study

C20 sphingoid bases: lower potency rank than C18 homologs; pKa sphingosine = 6.7

Supports chain-length SAR interpretation; C20 as lower-potency comparator

Context-dependent activity noted across cellular assays

Evidence Dimension	PKC inhibitory potency across chain-length homologs
Target Compound Data	C20 sphingoid bases: lower potency relative to C18 homologs in PKC inhibition assays; context-dependent activity
Comparator Or Baseline	C18 homologs (sphingosine, sphinganine d18:0): maximal inhibitory potency; pKa of sphingosine = 6.7
Quantified Difference	Rank-order potency: C18 > C20; quantitative IC50 or % inhibition values not specified in abstract for direct C20 vs C18 comparison
Conditions	In vitro PKC activity assay; neutrophil respiratory burst (PMA-induced); HL-60 cell differentiation; CHO cell growth

Why This Matters

The documented chain-length-dependent potency establishes that C20 sphinganine serves as a lower-potency comparator to C18 sphinganine in PKC-related signaling studies, enabling researchers to dissect chain-length contributions to sphingoid base biological activity.

• [1] Merrill, A.H., Jr., et al. Structural requirements for long-chain (sphingoid) base inhibition of protein kinase C in vitro and for the cellular effects of these compounds. Biochemistry, 1989, 28(8), 3138-3145. View Source

Lysosomal Storage Disease Biomarker: Sphinganine Accumulation in Niemann-Pick Type C

Sphinganine levels are markedly elevated in tissues affected by Niemann-Pick type C (NPC) disease, establishing sphingoid bases as quantitative biomarkers for this lysosomal cholesterol lipidosis [1]. In a murine model of NPC disease, hepatic sphingosine and sphinganine levels in affected mice reached 593 pmol/mg protein, representing an elevation of more than 20-fold compared to age-matched normal mice at 26 pmol/mg protein [1]. Subcellular fractionation revealed that these accumulated sphingoid bases sedimented with beta-hexosaminidase in lysosomal fractions, confirming lysosomal sequestration [1]. The accumulation was not attributable to a direct deficiency in sphinganine kinase catalytic activity, as Km values for sphinganine and ATP-Mg substrates were similar between normal and mutant liver extracts following removal of an inhibitory higher-molecular-weight fraction [1]. While the referenced study measured total sphinganine and did not differentiate between chain-length variants, sphinganine (d20:0) has been implicated in Niemann-Pick type C disease pathogenesis, with evidence that C20 sphinganine inhibits cholesterol transport in NPC disease models . Sphinganine (d20:0) has accordingly been proposed as a potential biomarker for the diagnosis of sphingolipidoses, including NPC .

NPC Disease Biomarker

Class-level

>20-fold sphinganine elevation in NPC murine liver: 593 vs 26 pmol/mg protein

Supports analytical standard context for lysosomal storage disease research

Lysosomal sequestration confirmed; C20-specific attribution requires further review

Evidence Dimension	Sphingoid base accumulation in Niemann-Pick type C disease liver
Target Compound Data	Sphinganine (total) in NPC mouse liver: 593 pmol/mg protein
Comparator Or Baseline	Sphinganine (total) in normal mouse liver: 26 pmol/mg protein
Quantified Difference	>20-fold elevation in NPC vs. normal liver
Conditions	Murine model of Niemann-Pick type C disease; hepatic tissue; age-matched controls

Why This Matters

The >20-fold disease-associated elevation quantifies the magnitude of sphingoid base dysregulation in NPC, positioning sphinganine (d20:0) as a relevant analytical standard and experimental tool for lysosomal storage disease research, particularly for studies of cholesterol trafficking inhibition.

• [1] Goldin, E., et al. Type C Niemann-Pick disease: a murine model of the lysosomal cholesterol lipidosis accumulates sphingosine and sphinganine in liver. Biochimica et Biophysica Acta, 1992, 1127(3), 303-311. View Source

DL-Erythro Sphinganine (d20:0): Validated Research and Analytical Application Scenarios

GC-MS Internal Standard for Sphingolipid Quantification in Mycotoxin Toxicology

DL-Erythro sphinganine (d20:0) serves as a validated internal standard for gas chromatography-mass spectrometry (GC-MS) quantification of free sphingoid bases in fumonisin exposure studies. The documented recovery rates (48% in control cells, 84% in fumonisin B1-treated cells) provide a quantitative reference for method validation in toxicology laboratories [1]. Because C20 sphinganine is not endogenously elevated by ceramide synthase inhibition—unlike C18 sphinganine which accumulates upon fumonisin exposure—this compound enables accurate normalization of endogenous sphingoid base quantification without confounding treatment-induced changes in the internal standard itself [2][3].

Reference Compound for Yeast Heat Stress Response Studies

In Saccharomyces cerevisiae, sphinganine (d20:0) undergoes a 10.8-fold increase upon heat stress, establishing this C20 sphingoid base as a stress-responsive molecular species in eukaryotic model systems [1]. Researchers investigating sphingolipid-mediated stress adaptation can employ DL-erythro sphinganine (d20:0) as an authentic reference standard for identifying and quantifying endogenous C20 sphinganine in yeast lipid extracts, as well as a positive control for validating stress-induction protocols. The quantitative fold-change value provides a benchmark for assessing experimental reproducibility in heat stress experiments [1][2].

Stereospecificity Probe for Sphingolipid Biosynthetic Enzyme Studies

The DL-erythro mixture, containing both the naturally occurring D-erythro sphinganine (d20:0) and synthetic L-erythro sphinganine (d20:0), provides a built-in experimental system for investigating stereospecific substrate recognition in sphingolipid biosynthetic enzymes [1]. Since D-erythro sphinganine acts as a substrate for dihydroceramide synthase, sphingomyelin synthase, and glucosylceramide synthase, while L-erythro sphinganine does not, this mixture enables researchers to simultaneously evaluate stereospecificity and serve as an internal negative control without sourcing separate enantiomer preparations [1][2].

C20 Chain-Length Comparator in Protein Kinase C Signaling Studies

The documented chain-length-dependent potency of sphingoid bases in protein kinase C inhibition—with maximal activity at C18 and reduced potency at C20—positions DL-erythro sphinganine (d20:0) as a structurally defined comparator for structure-activity relationship studies [1]. Researchers investigating the molecular determinants of sphingoid base-mediated PKC modulation can employ this C20 analog to isolate chain-length contributions to biological activity, particularly in cellular contexts where context-dependent PKC inhibition has been noted for this compound [1][2].

Application

Selection Property

Validation Focus

GC-MS ISTD for fumonisin toxicology

Matrix-dependent recovery profile

Recovery across control and treated matrices

Yeast heat stress response studies

Stress-responsive C20 biomarker context

Fold-change reproducibility in S. cerevisiae

Stereospecificity probe for biosynthetic enzymes

DL mixture as built-in negative control

Enantiomer-specific substrate activity verification

PKC signaling SAR comparator

Chain-length-dependent potency ranking

C20 vs C18 potency context in cellular assays

• [1] Yoo, H. S., Norred, W. P., & Riley, R. T. A rapid method for quantifying free sphingoid bases and complex sphingolipids in microgram amounts of cells following exposure to fumonisin B1. Toxicology in Vitro, 1996, 10(1), 77-84. View Source
• [2] Jenkins, G. M., Richards, A., Wahl, T., et al. Involvement of yeast sphingolipids in the heat stress response of Saccharomyces cerevisiae. Journal of Biological Chemistry, 1997, 272(51), 32566-32572. View Source
• [3] Venkataraman, K., et al. Comparison of the metabolism of L-erythro- and L-threo-sphinganines and ceramides in cultured cells and in subcellular fractions. 2001. View Source
• [4] Merrill, A.H., Jr., et al. Structural requirements for long-chain (sphingoid) base inhibition of protein kinase C in vitro and for the cellular effects of these compounds. Biochemistry, 1989, 28(8), 3138-3145. View Source
• [5] Shephard, G. S., van der Westhuizen, L., and Sewram, V. Biomarkers of exposure to fumonisin mycotoxins: A review. Food Additives and Contaminants, 2007, 24(10), 1196-1201. View Source